N,N-diethyl-N'-(6-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)propane-1,3-diamine

• IUPAC Name: N',N'-diethyl-N-(6-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)propane-1,3-diamine
• InChI: InChI=1S/C18H28N4S/c1-4-22(5-2)10-6-9-19-17-16-14-11-13(3)7-8-15(14)23-18(16)21-12-20-17/h12-13H,4-11H2,1-3H3,(H,19,20,21)
• InChI Key: FKKFHMOVGAKEOG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCNC1=C2C3=C(CCC(C3)C)SC2=NC=N1
• Molecular Formula: C18H28N4S
• Molecular Weight: 332.5 g/mol

Description

The compound is a complex organic molecule that contains functional groups such as amine and pyrimidine. It also has a benzothiophene ring, which is a sulfur-containing aromatic ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the cyclic structures and the various functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The amine groups could participate in acid-base reactions, while the aromatic rings could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces.

Scientific Research Applications

I have conducted a search for the compound “N,N-diethyl-N’-(6-methyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-yl)propane-1,3-diamine” and its applications in scientific research. However, it appears that there is limited information available on this specific compound in the public domain. This could mean that the compound is not widely researched or that the research is not accessible through standard search methods.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, its mechanism of action would involve interacting with certain biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions for this compound could involve studying its properties, developing methods for its synthesis, and exploring its potential applications. This could include investigating its biological activity if it’s a drug, or studying its material properties if it’s used in materials science.